Cas no 926267-25-6 (1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid
• CAS No: 926267-25-6
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 4674606
• PubChem ID: 16774623
• Update Time: 2025-06-09

1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIETHOXYBENZOYL)PIPERIDINE-3-CARBOXYLIC ACID
• NE58961
• Z85893928
• 1-[(3,4-diethoxyphenyl)carbonyl]piperidine-3-carboxylic acid
• 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid

• Inchi： 1S/C17H23NO5/c1-3-22-14-8-7-12(10-15(14)23-4-2)16(19)18-9-5-6-13(11-18)17(20)21/h7-8,10,13H,3-6,9,11H2,1-2H3,(H,20,21)
• InChI Key： RTYKDQCLHMQXOA-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=CC(=C(C=2)OCC)OCC)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Topological Polar Surface Area: 76.1

Additional information on 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid (CAS No. 926267-25-6)

1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid (CAS No. 926267-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine carboxylic acid derivatives, which are known for their versatile applications in drug discovery and development. The presence of both the diethoxybenzoyl and piperidine-3-carboxylic acid moieties makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in CAS 926267-25-6 for its potential to modulate specific biological pathways. Its structural features, including the ethoxy groups and carboxylic acid functionality, allow for fine-tuning of solubility and binding affinity, making it a promising candidate for medicinal chemistry applications.

The synthesis of 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid typically involves multi-step organic reactions, including acylation and carboxylation processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. This compound is often utilized as a building block for more complex molecules, particularly in the development of GPCR-targeted drugs and kinase inhibitors, which are hot topics in current pharmaceutical research.

From an industrial perspective, CAS 926267-25-6 is produced under stringent quality control measures to meet the standards of GMP-compliant laboratories. Its stability under various pH conditions and compatibility with common organic solvents enhance its utility in large-scale synthesis. Additionally, the compound's low toxicity profile and biocompatibility make it suitable for preclinical studies, aligning with the growing focus on sustainable chemistry and green synthesis practices.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid in drug discovery?" The answer lies in its ability to serve as a scaffold for designing molecules with improved pharmacokinetic properties. For instance, its hydrogen bond donors and acceptors facilitate interactions with biological targets, a feature highly sought after in fragment-based drug design. Moreover, its logP value and molecular weight fall within the desirable range for orally bioavailable drugs, a key consideration in modern pharmacology.

Another trending topic is the role of piperidine derivatives in addressing neurodegenerative diseases. While CAS 926267-25-6 itself is not a therapeutic agent, its structural analogs have shown promise in modulating amyloid-beta aggregation and tau protein phosphorylation, two critical pathways in Alzheimer's disease research. This connection has spurred interest in the compound's potential as a lead optimization candidate.

In the context of SEO optimization, keywords such as "buy 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid", "CAS 926267-25-6 supplier", and "piperidine carboxylic acid synthesis" are highly relevant. These terms reflect the needs of researchers and manufacturers seeking reliable sources and synthetic protocols. The compound's MSDS data and spectral information (e.g., IR, mass spectra) are also frequently queried, underscoring the importance of transparency in chemical documentation.

Looking ahead, the versatility of 1-(3,4-Diethoxybenzoyl)piperidine-3-carboxylic acid positions it as a key player in the evolving landscape of precision medicine and targeted therapy. Its adaptability to combinatorial chemistry workflows and compatibility with high-throughput screening platforms further enhance its appeal. As the scientific community continues to explore novel small-molecule modulators, compounds like CAS 926267-25-6 will remain at the forefront of innovation.